Cas no 2580208-95-1 (Tert-butyl 8-aminocubane-1-carboxylate)

Tert-butyl 8-aminocubane-1-carboxylate is a high-energy, strained hydrocarbon derivative featuring a cubane core functionalized with an amine group and a tert-butyl ester. The cubane scaffold imparts unique steric and electronic properties, making it valuable in materials science, energetic compounds, and pharmaceutical research. The tert-butyl ester enhances solubility and stability, facilitating handling and further synthetic modifications. The amine group provides a reactive site for derivatization, enabling the incorporation of the cubane moiety into more complex structures. This compound is particularly useful in the development of novel high-density fuels, advanced polymers, and bioactive molecules, where its rigid, three-dimensional geometry can confer exceptional performance characteristics.

Tert-butyl 8-aminocubane-1-carboxylate structure

2580208-95-1 structure

Product Name:Tert-butyl 8-aminocubane-1-carboxylate

CAS No:2580208-95-1

MF:C₁₃H₁₇NO₂

MW:219.279583692551

CID:5660905

PubChem ID:165889908

Update Time:2025-10-16

Tert-butyl 8-aminocubane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-27724551
- 2580208-95-1
- tert-butyl 8-aminocubane-1-carboxylate
- Tert-butyl 8-aminocubane-1-carboxylate
- Inchi： 1S/C13H17NO2/c1-11(2,3)16-10(15)12-4-7-5(12)9-6(12)8(4)13(7,9)14/h4-9H,14H2,1-3H3
- InChI Key： FXTSLFPASBKFRY-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(C12C3C4C1C1C2C3C14N)=O

Computed Properties

Exact Mass: 219.125928785g/mol
Monoisotopic Mass: 219.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 402
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 52.3Å²

Tert-butyl 8-aminocubane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-27724551-1g	tert-butyl 8-aminocubane-1-carboxylate	2580208-95-1		1g	$0.0	2023-09-10
Enamine	EN300-27724551-1.0g	tert-butyl 8-aminocubane-1-carboxylate	2580208-95-1	95.0%	1.0g	$0.0	2025-03-20